Cas no 2122418-19-1 (ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 2122418-19-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5255487
• PubChem ID: 165440336
• Update Time: 2025-06-09

ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2122418-19-1
• ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• EN300-376549

• Inchi： 1S/C12H17N3O2/c1-2-17-12(16)9-10(8-4-5-8)14-15-7-3-6-13-11(9)15/h8,13H,2-7H2,1H3
• InChI Key： DZAHRMRLZBKTBB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2NCCCN2N=C1C1CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Comprehensive Overview of Ethyl 2-Cyclopropyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No. 2122418-19-1)

The compound ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2122418-19-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and a cyclopropyl substituent, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged, driven by their role in medicinal chemistry. The ethyl carboxylate moiety in this compound enhances its solubility and reactivity, making it suitable for further derivatization. This aligns with the growing trend of fragment-based drug design, where small molecules like ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate serve as building blocks for larger pharmacophores. The cyclopropyl group is particularly noteworthy, as it is often used to improve metabolic stability and bioavailability in drug candidates.

The synthesis of CAS No. 2122418-19-1 typically involves multi-step organic reactions, including cyclization and esterification. Its purity and stability are critical for reproducible results in biological assays, a topic frequently searched by synthetic chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards. These methods are also commonly queried in academic and industrial research forums.

From an industrial perspective, ethyl 2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate is gaining attention as a key intermediate in the production of agrochemicals. Its structural features may contribute to the development of novel pesticides or herbicides, addressing global challenges in sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly crop protection solutions, which are hot topics in environmental science.

In summary, CAS No. 2122418-19-1 represents a promising scaffold in both pharmaceutical and agrochemical research. Its combination of a pyrazolo[1,5-a]pyrimidine backbone and cyclopropyl functionality offers diverse opportunities for innovation. As the scientific community continues to explore its applications, this compound is likely to remain a subject of interest in peer-reviewed journals and patent literature.